Cas no 2034349-23-8 (3-(4-methanesulfonylphenyl)-N-[2-(thiophen-3-yl)ethyl]propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-[2-(thiophen-3-yl)ethyl]propanamide
• CAS No: 2034349-23-8
• MF: C₁₆H₁₉NO₃S₂
• MW: 337.456961870193
• CID: 5376514
• PubChem ID: 91624490
• Update Time: 2025-10-11

3-(4-methanesulfonylphenyl)-N-[2-(thiophen-3-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2034349-23-8
• F6436-1653
• 3-(4-(methylsulfonyl)phenyl)-N-(2-(thiophen-3-yl)ethyl)propanamide
• 3-(4-methanesulfonylphenyl)-N-[2-(thiophen-3-yl)ethyl]propanamide
• AKOS025315033
• 3-(4-methylsulfonylphenyl)-N-(2-thiophen-3-ylethyl)propanamide

• Inchi： 1S/C16H19NO3S2/c1-22(19,20)15-5-2-13(3-6-15)4-7-16(18)17-10-8-14-9-11-21-12-14/h2-3,5-6,9,11-12H,4,7-8,10H2,1H3,(H,17,18)
• InChI Key： GVGYOHXTPHDJAH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(NCCC1=CSC=C1)=O)(=O)=O

Computed Properties

• Exact Mass: 337.08063582g/mol
• Monoisotopic Mass: 337.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-methanesulfonylphenyl)-N-[2-(thiophen-3-yl)ethyl]propanamide

3-(4-Methanesulfonylphenyl)-N-[2-(Thiophen-3-yl)ethyl]Propanamide: A Comprehensive Overview

3-(4-Methanesulfonylphenyl)-N-[2-(Thiophen-3-yl)ethyl]Propanamide, also known by its CAS number 2034349-23-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a methanesulfonyl group, a thiophene ring, and a propanamide moiety, making it a versatile structure with potential applications in drug design and materials science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic aromatic substitution and amide bond formation. The presence of the methanesulfonyl group at the para position of the phenyl ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This feature is particularly important in medicinal chemistry, where such groups are often used to modulate the pharmacokinetic properties of drugs.

Recent studies have highlighted the potential of 3-(4-methanesulfonylphenyl)-N-[2-(thiophen-3-yl)ethyl]propanamide as a candidate for anti-inflammatory and analgesic agents. The thiophene ring, known for its aromatic stability and ability to participate in π-π interactions, plays a crucial role in enhancing the molecule's bioavailability and target affinity.

In terms of structural analysis, the compound exhibits a planar geometry around the thiophene ring, which contributes to its stability and electronic properties. Computational studies using density functional theory (DFT) have revealed that the molecule has a low energy barrier for rotation around certain bonds, suggesting flexibility in its conformational states.

The application of this compound extends beyond pharmacology; it has also been explored in polymer chemistry as a building block for advanced materials with tailored electronic properties. The combination of the phenyl group and thiophene ring provides a platform for designing conjugated systems with potential applications in organic electronics.

From an environmental perspective, the biodegradability and toxicity profile of 3-(4-methanesulfonylphenyl)-N-[2-(thiophen-3-yl)ethyl]propanamide are currently under investigation to ensure its safe use in industrial and medical settings.

In conclusion, this compound represents a fascinating intersection of organic synthesis, computational chemistry, and material science. Its unique structure and functional groups make it a promising candidate for various applications, driving ongoing research into its properties and potential uses.